5-(2-bromo-4-chloro-6-fluoro-phenyl)-2-methyl-2H-tetrazole

• Molecular Formula: C8H5BrClFN4
• Molecular Weight: 291.51 g/mol
• IUPAC Name: 5-(2-bromo-4-chloro-6-fluorophenyl)-2-methyltetrazole
• InChI: InChI=1S/C8H5BrClFN4/c1-15-13-8(12-14-15)7-5(9)2-4(10)3-6(7)11/h2-3H,1H3
• InChI Key: ZGVSQENVGCJPDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=C(C=C(C=C2Br)Cl)F

Description

5-(2-bromo-4-chloro-6-fluoro-phenyl)-2-methyl-2H-tetrazole is a useful research compound. Its molecular formula is C8H5BrClFN4 and its molecular weight is 291.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the above tetrazole (16.0 g, 57.7 mmol), potassium carbonate (12.0 g, 86.5 mol), and iodomethane (11.5 g, 80.7 mol) in 15 mL DMF was stirred at room temperature for 3 hours. The mixture was partitioned between ethyl acetate and water, and the organic extract was washed with water and brine, dried over Na2SO4, filtered and concentrated under vacuum. The residue was subjected to silica gel chromatography eluted with 0-10% ethyl acetate in hexanes to provide the title compound that gave proton NMR spectra consistent with theory and a mass ion (ES+) of 293.0 for M+H+.